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Compound of Interest

Compound Name: Methoxyfenozide-d9

CAS No.: 2469014-53-5

Cat. No.: B15555728

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methoxyfenozide is a diacylhydrazine insecticide that acts as an insect growth regulator by

mimicking the action of the molting hormone 20-hydroxyecdysone.[1] Due to its application in

agriculture, monitoring its presence and the concentration of its metabolites in environmental

samples is crucial for assessing environmental fate and ensuring regulatory compliance.

Methoxyfenozide-d9, a deuterated internal standard, is commonly used for the accurate

quantification of methoxyfenozide in various matrices by compensating for matrix effects and

variations in extraction efficiency. This application note provides detailed protocols for the

extraction of Methoxyfenozide-d9 from water and soil/sediment samples, primarily employing

Solid-Phase Extraction (SPE) and a modified QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) approach. Subsequent analysis is typically performed using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its high sensitivity and

specificity.[2]
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Quantitative Data Summary
The following tables summarize the performance of the described methods for the analysis of

methoxyfenozide, which is directly applicable to its deuterated standard, Methoxyfenozide-d9.

Table 1: Method Performance in Water Samples

Parameter Value Reference

Limit of Quantitation (LOQ) 0.05 µg/L [3]

Validated Concentration Range 0.05 - 1.0 µg/L [3]

Average Recovery 83.5% - 110.3% [2]

Limit of Detection (LOD) 0.004 ppm

Table 2: Method Performance in Soil and Sediment Samples

Parameter Value Reference

Limit of Quantitation (LOQ) 0.010 µg/g

Validated Concentration Range 0.010 - 1.0 µg/g

Average Recovery 98.1% - 102.8%

Limit of Detection (LOD) 0.012 ppm

Experimental Protocols
Extraction of Methoxyfenozide-d9 from Water Samples
using Solid-Phase Extraction (SPE)
This protocol is adapted from the EPA method for the determination of methoxyfenozide and its

degradates in water.

Materials and Reagents:

Milli-Q or HPLC grade water
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (96%)

Hydrochloric acid (1.0 N)

Strata-X polymeric sorbent SPE cartridges

Glass vials (45-mL) with PTFE-lined caps or 50-mL polypropylene centrifuge tubes

TurboVap evaporator or equivalent

Positive-displacement pipettes

Procedure:

Sample Preparation:

Measure a 10.0-mL aliquot of the water sample and place it into a 45-mL glass vial or a

50-mL polypropylene centrifuge tube.

Acidify the sample with 1.0 N hydrochloric acid solution.

SPE Cartridge Conditioning:

Condition a Strata-X polymeric sorbent SPE cartridge by passing methanol followed by

HPLC grade water.

Sample Loading:

Load the acidified water sample onto the conditioned SPE cartridge at a flow rate of

approximately 1 mL/min. Discard the eluate.

Washing:

Wash the sample vial with a 1.0-mL aliquot of a solution containing 60% water, 40%

methanol, and 0.1% formic acid.
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Transfer this wash solution to the SPE cartridge and pull it through at approximately 1

mL/min, discarding the eluate.

Dry the SPE cartridge under full vacuum for about 5 minutes.

Elution:

Elute the analytes from the SPE cartridge with two 1.0-mL aliquots of acetonitrile at a flow

rate of approximately 1 mL/min.

Collect the eluate in a 12-mL culture tube.

Solvent Evaporation and Reconstitution:

Evaporate the acetonitrile to dryness at approximately 40 °C using a gentle stream of

nitrogen.

Reconstitute the residue with 1.0 mL of a solution containing 70% water and 30%

acetonitrile with 0.1% formic acid.

Analysis:

Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS.

Extraction of Methoxyfenozide-d9 from Soil and
Sediment Samples using a Modified QuEChERS Method
This protocol is based on a method for the extraction of methoxyfenozide and its metabolites

from soil and sediment.

Materials and Reagents:

Milli-Q or HPLC grade water

Methanol (HPLC grade)

Acetonitrile (HPLC grade)
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Hydrochloric acid (1.0 N and 0.1 N)

Formic acid

45-mL vials with PTFE-lined caps or 50-mL polypropylene centrifuge tubes

Reciprocating shaker

Centrifuge

Positive-displacement pipettes

Strata-X polymeric sorbent SPE cartridges (for cleanup)

Procedure:

Sample Preparation:

Weigh 5.0 ± 0.05 g of the soil or sediment sample into a 45-mL vial or a 50-mL

polypropylene centrifuge tube.

Extraction:

Add 15 mL of an extraction solution of 90% methanol / 10% 1.0 N hydrochloric acid to the

sample vial.

Cap the vial, vortex mix for about 10 seconds, and then shake on a reciprocating shaker

for a minimum of 30 minutes at approximately 180 excursions/minute.

Centrifuge the sample for approximately 5 minutes at about 2000 rpm.

Transfer the supernatant (extract) to a 50-mL graduated mixing cylinder or a 50-mL

polypropylene centrifuge tube.

Repeat the extraction step by adding another 15 mL of the extraction solution to the

original sample, shaking for an additional 30 minutes.

Centrifuge again and combine the second extract with the first one.
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Adjust the volume of the combined extracts to 40.0 mL using the extraction solution.

Stopper and mix thoroughly.

Cleanup (SPE):

Take a 1.0 mL aliquot of the combined extract and dilute it with water.

Load the diluted extract onto a pre-conditioned Strata-X polymeric sorbent SPE cartridge.

Wash the cartridge with 1 mL of a 60% water / 40% methanol / 0.1% formic acid solution,

discarding the eluate. Dry the cartridge under vacuum for 5 minutes.

Elute the analytes with two 750-µL aliquots of acetonitrile, collecting the eluate.

Solvent Evaporation and Reconstitution:

Evaporate the eluate to dryness and reconstitute the residue in a suitable volume of a

solution compatible with the LC-MS/MS mobile phase (e.g., 70% water / 30% acetonitrile

with 0.1% formic acid).

Analysis:

Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

Visualizations
Experimental Workflow for Water Sample Extraction
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Caption: Workflow for Methoxyfenozide-d9 extraction from water samples.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15555728/docs?utm_src=pdf-body-img#application-note-protocol-for-the-extraction-of-methoxyfenozide-d9-from-environmental-samples
https://www.benchchem.com/product/b15555728/docs?utm_src=pdf-body#application-note-protocol-for-the-extraction-of-methoxyfenozide-d9-from-environmental-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Soil/Sediment Sample
Extraction

5 g Soil/Sediment Sample

First Extraction
(90% Methanol/10% 1.0 N HCl)

Second Extraction
(90% Methanol/10% 1.0 N HCl)

Centrifuge

Collect Supernatant

Centrifuge

Combine Supernatants

Adjust Volume to 40 mL

SPE Cleanup

Evaporate to Dryness

Reconstitute

LC-MS/MS Analysis
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Click to download full resolution via product page

Caption: Workflow for Methoxyfenozide-d9 extraction from soil/sediment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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